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Compound of Interest

Compound Name: PARAPLAST PLUS

CAS No.: 145686-99-3

Cat. No.: B1176158

Get Quote

Technical Support Center: PARAPLAST PLUS
Welcome to the technical support center for PARAPLAST PLUS. This resource is designed to

assist researchers, scientists, and drug development professionals in troubleshooting common

issues encountered during the paraffin embedding and sectioning process.

Frequently Asked Questions (FAQs)
Q1: What is PARAPLAST PLUS and how does it differ from other paraffin waxes?

PARAPLAST PLUS is a tissue embedding medium composed of highly purified paraffin mixed

with plastic polymers of regulated molecular weights.[1][2] A key feature of PARAPLAST PLUS
is the addition of a small percentage of Dimethyl Sulfoxide (DMSO), which accelerates tissue

infiltration.[2][3][4] This makes it particularly suitable for large or dense tissue samples that are

otherwise difficult to process.[2][4] It is designed to provide excellent ribbon continuity and

produce thin, wrinkle-free sections with minimal compression.[1][4]

Q2: What is the melting point of PARAPLAST PLUS?
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The melting point of PARAPLAST PLUS is approximately 56-57°C.[4]

Q3: What are the primary causes of poor ribboning with PARAPLAST PLUS?

Failure to form a continuous ribbon of sections can stem from several factors, including:

Improper tissue processing: Incomplete dehydration, clearing, or infiltration can lead to brittle

or soft tissue that is difficult to section.[5][6]

Incorrect paraffin temperature: Overheating the paraffin during infiltration can make tissues

hard and brittle.[7]

Dull or improperly angled microtome blade: A dull blade can cause compression, tearing, or

failure to form a ribbon.[8][9][10] The clearance angle of the knife is also critical.[8][9]

Ambient temperature: A room that is too cold can make the paraffin block too hard, while a

warm room can make it too soft.[8]

Section thickness: Sections that are too thick may not form a ribbon easily.[8]

Troubleshooting Guides
This section provides detailed solutions to specific problems you may encounter while

sectioning with PARAPLAST PLUS.

Problem 1: Failure to Form a Ribbon
Symptoms:

Sections do not adhere to each other as they are cut.

Individual sections curl or flake off the block.

Possible Causes & Solutions:
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Troubleshooting Workflow for Ribboning Failure

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Troubleshooting workflow for failure to form a ribbon.

Problem 2: Sections are Compressed, Wrinkled, or
Crumbled
Symptoms:

The resulting section is smaller than the face of the block.

Sections have fine or coarse wrinkles.
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Sections crumble or break apart upon cutting.

Possible Causes & Solutions:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol: Rehydration of Brittle Tissue Blocks

For tissues that have become brittle due to over-processing, a brief rehydration step can

sometimes improve sectioning quality.

Face the Block: Trim the paraffin block on the microtome until the entire tissue surface is

exposed.

Rehydrate: Place the block, tissue-face down, on the surface of a cool water bath for 10-15

seconds.[13] Alternatively, a solution of water with a small amount of fabric softener has

been suggested to soften brittle blocks.[13]

Chill: Immediately transfer the block to a cold plate or ice bath for at least 5-10 minutes to re-

harden the paraffin.[13]

Section: Proceed with sectioning as usual.

Problem 3: Ribbon is Curved ("C-shaped")
Symptoms:

The ribbon of sections consistently curves to one side as it is cut.
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Possible Causes & Solutions:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Logical Diagram for Troubleshooting a Curved Ribbon

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Logical steps to diagnose a curved paraffin ribbon.

Data Presentation
Recommended Temperatures for Paraffin Processing
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

For further assistance, please consult the Safety Data Sheet (SDS) for PARAPLAST PLUS
and your institution's standard operating procedures for histopathology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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